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Cat. No.: B12058962

Get Quote

Ensuring the safe and environmentally responsible disposal of laboratory reagents is a critical

component of research integrity and operational excellence. This document provides detailed

procedural guidance for the proper disposal of ATTO 390, a fluorescent dye commonly used in

life sciences for labeling biomolecules. Adherence to these protocols is essential for

maintaining a safe laboratory environment and complying with regulatory standards.

Key Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle ATTO 390 with appropriate

personal protective equipment (PPE). The toxicological properties of this product have not

been thoroughly investigated, and direct physical contact should be avoided.[1]

Personal Protective Equipment (PPE): Always wear OSHA-approved safety glasses,

chemical-resistant gloves, and a lab coat.[1]

Avoid Inhalation and Contact: Prevent inhalation of the powder form and avoid contact with

eyes, skin, and clothing.[1]

Work Area: Ensure good ventilation in the work station where ATTO 390 is handled.[2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12058962#bc-rfq
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#proper-disposal-of-atto-390-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#proper-disposal-of-atto-390-a-guide-for-laboratory-professionals
https://www.stressmarq.com/wp-content/uploads/ATTO-390-Fluorescent-Conjugate.pdf
https://www.stressmarq.com/wp-content/uploads/ATTO-390-Fluorescent-Conjugate.pdf
https://www.stressmarq.com/wp-content/uploads/ATTO-390-Fluorescent-Conjugate.pdf
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#proper-disposal-of-atto-390-a-guide-for-laboratory-professionals
https://downloads.leica-microsystems.com/ATTO%20390/Material%20Safety%20Datasheet/ATTO_390_DOPE_msds_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058962?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ATTO 390 Properties Overview
A summary of the key physical and optical properties of ATTO 390 is provided in the table

below. Understanding these characteristics is crucial for its proper handling and disposal.

Property Value Reference

Appearance Freeze-dried solid [1]

Flammability Not flammable [1]

Solubility
Soluble in polar solvents (DMF,

DMSO)
[3]

Maximum Excitation

Wavelength
390 nm [1][3]

Maximum Emission

Wavelength
479 nm [1][3]

Extinction Coefficient 2.4 x 10⁴ M⁻¹ cm⁻¹ [1][3]

Fluorescence Quantum Yield 0.90 [1][3]

Storage Temperature -20°C [3]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the safe disposal of ATTO 390
waste. This procedure is designed for small quantities typically found in a research laboratory

setting.

Experimental Protocol: Disposal of ATTO 390 Waste

Containment of Spills:

In the event of a spill, absorb the material on an inert substance such as sand or

vermiculite.[1]

Carefully collect the absorbed material and place it into a clearly labeled, closed container

for disposal.[1]
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Disposal of Solid Waste:

Collect unused ATTO 390 powder and contaminated disposable materials (e.g., pipette

tips, microfuge tubes) in a designated, sealed waste container.

Label the container clearly as "Hazardous Chemical Waste" and specify "ATTO 390".

Disposal of Liquid Waste:

For liquid waste containing ATTO 390, consult your institution's chemical waste

management guidelines.

A recommended method involves mixing the material with a combustible solvent.[1]

Final Disposal:

The final disposal of both solid and liquid ATTO 390 waste should be conducted by

burning in a chemical incinerator equipped with an afterburner and scrubber.[1]

Always observe all federal, state, and local environmental regulations when disposing of

chemical waste.[1]

Logical Workflow for ATTO 390 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of ATTO 390.
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Caption: A flowchart outlining the procedural steps for the safe disposal of ATTO 390.
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By adhering to these detailed procedures, researchers and laboratory personnel can ensure

the safe handling and disposal of ATTO 390, thereby fostering a secure and compliant

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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